3,4,5-triethoxy-N-[3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl]benzamide

• IUPAC Name: 3,4,5-triethoxy-N-[3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl]benzamide
• InChI: InChI=1S/C24H30N2O5/c1-5-29-20-14-17(15-21(30-6-2)23(20)31-7-3)24(28)25-18-10-11-19(16(4)13-18)26-12-8-9-22(26)27/h10-11,13-15H,5-9,12H2,1-4H3,(H,25,28)
• InChI Key: KIBIDTQGAVFLCE-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=CC(=C1OCC)OCC)C(=O)NC2=CC(=C(C=C2)N3CCCC3=O)C
• Molecular Formula: C24H30N2O5
• Molecular Weight: 426.5 g/mol

Description

“3,4,5-triethoxy-N-[3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl]benzamide” is a chemical compound with the molecular formula C24H30N2O5. It is a solid substance.

Molecular Structure Analysis

The molecular structure of this compound is complex, with multiple functional groups. It includes three ethoxy groups attached to a benzene ring, a methyl group, and a 2-oxopyrrolidin-1-yl group attached to another benzene ring.

Scientific Research Applications

Materials Science Applications

• Luminescent Properties and Nano-Aggregate Formation : Research has shown that certain compounds with similar structural motifs exhibit luminescent properties in both DMF solution and the solid state. These compounds form nano-aggregates with enhanced emission (AEE) in aqueous-DMF solution, which is dependent on solvent polarity. This property is crucial for the development of new materials for optoelectronic applications (Srivastava et al., 2017).

Medicinal Chemistry Applications

• Anticancer Activity : A series of compounds structurally related to the chemical have been synthesized and evaluated for their anticancer activity against various cancer cell lines, showing moderate to excellent activity. This research highlights the potential of such compounds in the development of new anticancer therapies (Ravinaik et al., 2021).
• Histone Deacetylase Inhibition : Compounds with similar structures have been designed and synthesized as histone deacetylase (HDAC) inhibitors, displaying selectivity for HDACs 1-3 and 11. These inhibitors block cancer cell proliferation and induce apoptosis, highlighting their potential as anticancer drugs (Zhou et al., 2008).

Biochemistry Applications

• Metabolic Pathway Elucidation : The metabolic pathways of related compounds have been studied in human subjects, revealing primary metabolites through N-demethylation, N-oxidation, hydroxylation, and amide hydrolysis. This research is crucial for understanding the pharmacokinetics and pharmacodynamics of potential pharmaceuticals (Gong et al., 2010).

Synthesis and Characterization

• Polymer Science : New aromatic diamines have been synthesized for the preparation of polyimides, demonstrating good solubility in organic solvents and excellent thermal stability. These materials are promising for applications in high-performance polymers and electronics (Liu et al., 2002).

Mechanism of Action

Target of Action

Compounds with similar structures have been known to target proteins such as tubulin, heat shock protein 90 (hsp90), thioredoxin reductase (trxr), histone lysine-specific demethylase 1 (hlsd1), activin receptor-like kinase-2 (alk2), p-glycoprotein (p-gp), and platelet-derived growth factor receptor β .

Mode of Action

For instance, it could inhibit the function of the target proteins, leading to a disruption in their normal activity .

Biochemical Pathways

Given the potential targets, it could affect pathways related to cell growth, differentiation, and survival .

Result of Action

Given its potential targets and their roles, it could lead to changes in cell growth, differentiation, and survival .

Action Environment

Environmental factors can influence the action, efficacy, and stability of this compound. Factors such as pH, temperature, and the presence of other molecules could affect how the compound interacts with its targets .